Cas no 1114830-16-8 (Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate)
1114830-16-8 structure
Product Name:Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate
CAS No:1114830-16-8
MF:C10H13BrN2O2
MW:273.126421689987
MDL:MFCD16036588
CID:1088852
Update Time:2025-08-03
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-(5-bromopyrimidin-2-yl)acetate
- AK138395
- tert-Butyl (5-bromopyrimidin-2-yl)acetate
- ST2407638
- AX8259998
- Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate
-
- MDL: MFCD16036588
- Inchi: 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)4-8-12-5-7(11)6-13-8/h5-6H,4H2,1-3H3
- InChI Key: XSBAGLHOIWJHJW-UHFFFAOYSA-N
- SMILES: BrC1C=NC(CC(=O)OC(C)(C)C)=NC=1
Computed Properties
- Exact Mass: 272.016
- Monoisotopic Mass: 272.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 313.4±22.0 °C(Predicted)
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF020-1g |
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate |
1114830-16-8 | 98% | 1g |
871CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF020-50mg |
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate |
1114830-16-8 | 98% | 50mg |
89.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF020-250mg |
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate |
1114830-16-8 | 98% | 250mg |
325CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JF020-200mg |
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate |
1114830-16-8 | 98% | 200mg |
207.0CNY | 2021-07-12 | |
| Chemenu | CM130592-1g |
tert-butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 98% | 1g |
$269 | 2021-08-05 | |
| Chemenu | CM130592-5g |
tert-butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 98% | 5g |
$813 | 2021-08-05 | |
| Chemenu | CM130592-1g |
tert-butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 98% | 1g |
$88 | 2023-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B847534-250mg |
tert-Butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 98% | 250mg |
953.10 | 2021-05-17 | |
| eNovation Chemicals LLC | Y0986060-25g |
tert-Butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 95% | 25g |
$850 | 2024-08-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T44650-250mg |
tert-Butyl 2-(5-bromopyrimidin-2-yl)acetate |
1114830-16-8 | 98% | 250mg |
¥221.0 | 2023-09-06 |
Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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